Cas no 62049-65-4 (Benzene,1-(1-chloroethyl)-4-(2-methylpropyl)-)

• Product Name: Benzene,1-(1-chloroethyl)-4-(2-methylpropyl)-
• CAS No: 62049-65-4
• MF: C₁₂H₁₇Cl
• MW: 196.716382741928
• CID: 519050
• PubChem ID: 3017304
• Update Time: 2025-04-19

Benzene,1-(1-chloroethyl)-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-chloroethyl)-4-(2-methylpropyl)-
• 1-(1-chloroethyl)-4-(2-methylpropyl)benzene
• 1-(1-chloroethyl)-4-isobutylbenzene

• Inchi： 1S/C12H17Cl/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10H,8H2,1-3H3
• InChI Key： SPBVCQUMYJRBMD-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 196.10201
• Monoisotopic Mass: 196.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes